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Compound of Interest

Compound Name: BC 197

Cat. No.: B1667838 Get Quote

To provide you with essential and accurate safety information for handling "BC 197," it is crucial

to first precisely identify the substance. Initial research has revealed that "BC 197" is a

designation used for several distinctly different products, each with its own specific set of

handling requirements and associated risks. Providing a generic set of PPE recommendations

would be unsafe and could lead to hazardous exposure.

Below is a summary of the different substances identified as "BC 197" and a general overview

of the types of safety precautions typically required for each. This information is intended to

highlight the importance of identifying the exact nature of the substance you are working with.

Potential Identities of "BC 197" and General Safety
Considerations
The personal protective equipment and handling protocols for "BC 197" are entirely dependent

on whether it is a chemical compound, a biological agent, or a commercial product.

BC197, inhibitor (CAS Number: 115295-08-4)
If "BC 197" refers to the selective CCK-B agonist, it is a chemical compound used in research.

[1] While specific handling information would be detailed in the manufacturer's Safety Data

Sheet (SDS), general precautions for handling chemical inhibitors of this nature in a laboratory

setting typically include:

Personal Protective Equipment:
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Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A standard laboratory coat.

Engineering Controls: Work should be conducted in a well-ventilated area, and for powdered

substances that may become airborne, a chemical fume hood is recommended.

Escherichia coli (Migula) Castellani and Chalmers -
BAA-197
This designation refers to a multidrug-resistant strain of E. coli bacteria. Handling this biological

agent requires adherence to Biosafety Level 2 (BSL-2) protocols.

Personal Protective Equipment:

Eye and Face Protection: Safety glasses and/or a face shield.

Hand Protection: Gloves must be worn.

Skin and Body Protection: A lab coat or gown.

Engineering Controls: All procedures with the potential to create infectious aerosols or

splashes should be conducted within a biological safety cabinet (BSC).

Disposal: All contaminated materials must be decontaminated before disposal, typically by

autoclaving.

Kester 197 Soldering Flux
This is a commercial product used for soldering. The primary hazards are flammability and

irritation from fumes and direct contact.

Personal Protective Equipment:

Eye Protection: Safety glasses or goggles are recommended to protect against splashes.

[2][3][4][5]
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Hand Protection: Heat-resistant gloves should be worn to protect against burns from

soldering equipment.[2][5]

Respiratory Protection: Work should be performed in a well-ventilated area, and a fume

extractor is often recommended to remove harmful fumes.[2][3]

Disposal: Dispose of in accordance with local, state, and federal regulations for flammable

chemical waste.

ChemTreat BL197
This is a chemical product that, according to its Material Safety Data Sheet, causes eye and

skin irritation and is harmful if inhaled or swallowed.[6]

Personal Protective Equipment:

Eye Protection: Chemical splash goggles.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator may be

required.

First Aid: The MSDS specifies immediate flushing of eyes and skin with water upon contact

and seeking medical attention.[6]

Action Required for Accurate Safety Protocols
To proceed with your request for detailed safety and logistical information, including operational

and disposal plans, please provide a more specific identifier for "BC 197," such as:

The full chemical name and CAS number.

The name of the manufacturer and the product number.

A copy of the Safety Data Sheet (SDS).
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Once the exact substance is identified, a comprehensive guide can be developed, including the

data tables and diagrams you have requested.

Illustrative Templates
Below are examples of the structured data and visualizations that can be provided once the

necessary information is available.

Example Data Table: Personal Protective Equipment for
[Substance Name]

Protection Type Specification When to Use

Eye Protection
Chemical splash goggles

(ANSI Z87.1 certified)

At all times when handling the

substance.

Hand Protection
Nitrile gloves (minimum 5 mil

thickness)

When there is any risk of skin

contact.

Body Protection Flame-retardant lab coat
When working with open

flames or pyrophoric materials.

Respiratory Protection N95 respirator
If working with powders

outside of a fume hood.

Example Diagram: Workflow for Safe Handling of
[Substance Name]
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Caption: A generalized workflow for the safe handling of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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